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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254 Get Quote

This guide provides essential safety and logistical information for the handling of D-Erythrose-
1-13C, a stable isotope-labeled form of D-Erythrose. The procedures outlined are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for D-Erythrose-1-13C is not readily available, the

safety profile is expected to be nearly identical to that of unlabeled D-Erythrose, with the key

difference being the isotopic enrichment. D-Erythrose-1-13C is not radioactive and does not

require special handling for radiological hazards.[1][2] The primary considerations are related to

the chemical properties of erythrose.
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Property Value Source

Chemical Name
(2R,3R)-2,3,4-trihydroxy(1-

13C)butanal
[3]

CAS Number 70849-19-3 [3][4]

Molecular Formula C₃¹³CH₈O₄ [5]

Molecular Weight 121.10 g/mol [3][5]

Appearance
Varies; may be a solution or

solid

Storage Temperature 2-8°C (Refrigerator)

Incompatible Materials Strong oxidizing agents [6]

Hazard Classification
Not classified as hazardous

under GHS
[6]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure when handling D-Erythrose-1-13C.

The following equipment should be used:

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes.[7][8] For operations with a higher risk of splashing, a face shield should be used in

conjunction with goggles.[8]

Hand Protection: Chemically resistant gloves should be worn to prevent skin contact.[6][7]

Since no glove material is impervious to all chemicals, gloves should be inspected before

use and replaced if they show signs of degradation.[7]

Body Protection: A standard laboratory coat is required for all procedures.[7]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[6][9] If aerosols are generated or ventilation is

poor, a NIOSH-approved respirator may be necessary based on a risk assessment.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow and Handling Protocol
The following workflow outlines the key steps for the safe handling of D-Erythrose-1-13C from

receipt to disposal.
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Caption: Workflow for Safe Handling of D-Erythrose-1-13C.
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Step-by-Step Handling Procedures
Preparation:

Before handling the compound, ensure you are wearing the appropriate PPE: a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[6][7]

Work in a well-ventilated area, such as a chemical fume hood, especially if there is a

potential for generating dust or aerosols.

Handling:

Retrieve D-Erythrose-1-13C from its recommended storage condition of 2-8°C.

Avoid direct contact with the skin and eyes.[6] Do not breathe in any dust or vapors.[6]

If a spill occurs, absorb it with an inert material like sand or silica gel and place it in a

suitable, closed container for disposal.[6]

Disposal:

D-Erythrose-1-13C is a stable isotope-labeled compound and is not radioactive.[1]

Therefore, it does not require special disposal procedures for radioactivity.[1][2]

The waste should be treated as non-hazardous chemical waste, unless it has been mixed

with other hazardous materials.

Always consult and adhere to local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[6] Waste generators are

responsible for determining if a discarded chemical is classified as hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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